molecular formula C12H11ClN4O2S B6127007 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(3-chlorophenyl)acetamide

2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(3-chlorophenyl)acetamide

Cat. No. B6127007
M. Wt: 310.76 g/mol
InChI Key: NAQHWBOVTHHAHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(3-chlorophenyl)acetamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as TAK-659 and is classified as a kinase inhibitor. TAK-659 has shown promising results in various studies, making it a potential candidate for future research.

Mechanism of Action

TAK-659 works by inhibiting the activity of certain kinases, which are enzymes that play a key role in cell signaling. By inhibiting these kinases, TAK-659 can disrupt the signaling pathways that cancer cells rely on for their growth and survival.
Biochemical and Physiological Effects:
TAK-659 has been shown to have a number of biochemical and physiological effects. In addition to inhibiting the growth of cancer cells, TAK-659 has also been shown to inhibit the production of certain cytokines, which are proteins that play a key role in the immune response. This makes TAK-659 a potential candidate for the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using TAK-659 in lab experiments is that it has been extensively studied and has shown promising results in a number of different areas. However, one limitation is that it is a kinase inhibitor and may have off-target effects that could complicate experiments.

Future Directions

There are a number of potential future directions for research on TAK-659. One area of interest is in the development of combination therapies that include TAK-659 and other drugs. Another potential direction is in the development of more selective kinase inhibitors that target specific kinases implicated in certain diseases. Additionally, further research is needed to fully understand the potential side effects and limitations of TAK-659 in various research applications.

Synthesis Methods

The synthesis of TAK-659 involves a multi-step process that begins with the reaction of 2-chloro-N-(3-chlorophenyl)acetamide with thiourea to form 2-[(3-chlorophenyl)amino]-N-(3-chlorophenyl)acetamide. This intermediate is then reacted with 4-amino-6-oxo-1,6-dihydropyrimidine-5-carbonitrile in the presence of a base to form TAK-659.

Scientific Research Applications

TAK-659 has been studied extensively for its potential use in various scientific research applications. One of the most promising areas of research is in the treatment of cancer. TAK-659 has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.

properties

IUPAC Name

2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11ClN4O2S/c13-7-2-1-3-8(4-7)15-11(19)6-20-12-16-9(14)5-10(18)17-12/h1-5H,6H2,(H,15,19)(H3,14,16,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NAQHWBOVTHHAHK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)Cl)NC(=O)CSC2=NC(=CC(=O)N2)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11ClN4O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.76 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.